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Compound of Interest

Compound Name: AKT-IN-1

Cat. No.: B605751

Introduction

AKT-IN-1, also known as AZD-26, is a potent and allosteric inhibitor of the serine/threonine
kinase AKT (Protein Kinase B).[1][2] It functions by binding to a site distinct from the ATP-
binding pocket, locking the kinase in an inactive conformation.[3] The AKT signaling pathway is
a critical regulator of numerous cellular processes, including cell survival, proliferation, growth,
and metabolism.[4][5] Dysregulation of this pathway is a common feature in many human
cancers, making AKT a key therapeutic target.[4][6] AKT-IN-1 potently inhibits the
phosphorylation of AKT at both Threonine 308 (Thr308) and Serine 473 (Ser473), with IC50
values of 0.422 uM and 0.322 uM, respectively, in cellular assays.[1][2][7] These application
notes provide detailed protocols for the preparation, storage, and handling of AKT-IN-1 stock
solutions for both in vitro and in vivo research applications.

Mechanism of Action

AKT-IN-1 is an allosteric inhibitor, meaning it does not compete with ATP. Instead, it binds to a
pocket at the interface of the pleckstrin-homology (PH) and kinase domains of AKT.[3] This
binding event stabilizes an inactive conformation of the enzyme, preventing its recruitment to
the plasma membrane and subsequent activation by upstream kinases like PDK1 and
MTORC2.[3][8] By inhibiting AKT, AKT-IN-1 blocks the phosphorylation of downstream
substrates such as GSK3[3, PRAS40, and the FOXO family of transcription factors, thereby
inhibiting tumor cell growth and promoting apoptosis.[1][2][4]
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Caption: PI3K/AKT signaling pathway and the inhibitory action of AKT-IN-1.

Physicochemical and Solubility Data

Proper reconstitution of AKT-IN-1 is critical for experimental success. The following tables
summarize its key properties and solubility in common laboratory solvents. It is highly
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recommended to use fresh, anhydrous DMSO for preparing stock solutions, as hygroscopic
DMSO can significantly reduce solubility.[9][10]

Table 1: Physicochemical Properties of AKT-IN-1

Property Value Reference
Molecular Weight 343.42 g/mol [1112]
Formula C22H21Ns0 [1][2]

CAS Number 1357158-81-6 [1][2]
Appearance Solid Powder [11]

Purity >99% (Varies by supplier) [9]

Table 2: Solubility of AKT-IN-1

Max Max Molar
Solvent Concentration  Concentration Notes Reference
(mg/mL) (mM)
Sonication,
warming, and
DMSO 11-100 32.03 - 156.80 using newly (11121191
opened DMSO is
recommended.
Not a suitable
Ethanol Insoluble Insoluble so.lvent for [10]
primary stock
solution.
Not a suitable
Water Insoluble Insoluble solvent for [10]

primary stock

solution.
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Experimental Protocols
The following protocols provide step-by-step instructions for preparing AKT-IN-1 stock solutions

for in vitro and in vivo applications.

Stock Solution Preparation

AKT-IN-1
(Lyophilized Powder)

\ 4
1. Weigh Compound
Accurately
\ 4
2. Add Anhydrous Solvent
(e.g., DMSO)

\ 4
3. Facilitate Dissolution
(Vortex, Sonicate, Warm)

Storage & Use
\ 4

4. Aliquot into
Cryovials

5. Store at < -20°C
(Long-term at -80°C)

6. Dilute to Final
Working Concentration

Use in Experiment

Click to download full resolution via product page

Caption: General workflow for preparing and storing AKT-IN-1 stock solutions.
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Protocol 1: Preparation of High-Concentration Stock Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution in DMSO, suitable for cell
culture experiments.

Materials and Equipment:

e AKT-IN-1 powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Analytical balance

» Sterile microcentrifuge tubes or cryovials

o \ortex mixer

» Ultrasonic bath (sonicator)

o Calibrated pipettes

Procedure:

o Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
AKT-IN-1 needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 343.42 g/mol = 3.43 mg

o Weighing: Carefully weigh out 3.43 mg of AKT-IN-1 powder and place it into a sterile vial.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the vial.

» Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate
the vial in an ultrasonic bath or warm it gently to 37°C for a short period.[2] Visually inspect to
ensure the solution is clear and free of particulates.
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» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile cryovials.[2][7]
[12]

o Storage: Store the aliquots at -80°C for long-term stability or at -20°C for shorter periods.[2]
[9]

Protocol 2: Preparation of Formulation for In Vivo Use

This protocol details the preparation of a 2 mg/mL AKT-IN-1 formulation suitable for oral dosing
in animal models, such as mice.[1]

Materials and Equipment:

e AKT-IN-1 powder

e DMSO

« PEG300

e Tween 80

e Saline (0.9% NaCl)

o Sterile conical tubes

¢ \ortex mixer and/or sonicator

Procedure:

o Prepare High-Concentration DMSO Stock: First, prepare a concentrated stock of AKT-IN-1
in DMSO (e.g., 20 mg/mL).

e Sequential Solvent Addition: For a final concentration of 2 mg/mL, the solvents must be
added sequentially. To prepare 1 mL of the final formulation:

o a. Start with 400 pL of PEG300 in a sterile tube.
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o b. Add 100 pL of the 20 mg/mL AKT-IN-1 DMSO stock to the PEG300. Mix thoroughly by
vortexing until the solution is clear.

o €. Add 50 pL of Tween 80 and mix again until the solution is homogenous.

o d. Finally, add 450 uL of saline to reach a total volume of 1 mL. Mix thoroughly.

o Final Checks: The final solution should be clear. Gentle warming or sonication can be used if
precipitation occurs.[1] This formulation contains 10% DMSO, 40% PEG300, 5% Tween 80,
and 45% Saline.

o Use: This formulation should be prepared fresh before use for animal dosing.

Storage and Stability

Proper storage is essential to maintain the activity of AKT-IN-1.

Table 3: Recommended Storage and Stability Conditions

Storage Recommended

Form ] Reference
Temperature Duration
Lyophilized Powder -20°C Up to 3 years [1][11]
In Solvent (e.g.,
-20°C Up to 1 month [2][9]
DMSO)
In Solvent (e.g.,
-80°C Up to 1-2 years [1107711]

DMSO)

Note: Always refer to the manufacturer's product data sheet for specific storage
recommendations as they may vary. Avoid repeated freeze-thaw cycles of solutions.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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